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Abstract

This technical guide provides a comprehensive overview of 19-Noretiocholanolone, a
significant metabolite of the anabolic androgenic steroid nandrolone. The document details its
chemical and physical properties, metabolic pathways, and analytical detection methods. It is
designed to serve as a thorough resource for professionals in research, drug development, and
forensic analysis, offering detailed experimental protocols and visual representations of key
biological processes.

Chemical and Physical Data

19-Noretiocholanolone, with the CAS number 33036-33-8, is a steroid molecule primarily
known as a urinary biomarker for the detection of nandrolone administration.[1][2][3] Its
chemical and physical properties are summarized in the tables below.

Chemical Identifiers
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Property Value Source

CAS Number 33036-33-8 [4]

Molecular Formula C1sH25802 [4]
(3R,5R,8R,9R,10S,13S,14S)-3
-hydroxy-13-methyl-
2,3,4,5,6,7,8,9,10,11,12,14,15,

IUPAC Name [4]
16-tetradecahydro-1H-
cyclopenta[a]phenanthren-17-
one
5B-estran-3a-ol-17-one, 30-

Synonyms [3114]
Hydroxy-5@-estran-17-one
UOUIARGWRPHDBX-

InChl Key [4]
DHMVHTBWSA-N

Physicochemical Properties
Property Value Source
Molecular Weight 276.41 g/mol [4]

Physical Description

Crystalline solid

[4]1[5]

Melting Point

160-163°C (for the related
compound 19-

Norandrosterone)

[6]7]

Water Solubility (Predicted)

0.011 - 0.0244 mg/mL

[1](8]

Solubility in Organic Solvents

Soluble in acetonitrile, ethanol,
and methanol (approx. 1

mg/mL)

[5][6]

Metabolic Pathway of 19-Noretiocholanolone

19-Noretiocholanolone is not administered directly but is formed in the body as a metabolite

of nandrolone (19-nortestosterone) and its prohormones, such as 19-norandrostenedione.[3][9]
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The metabolic conversion primarily occurs in the liver.

The initial step in the formation of 19-Noretiocholanolone involves the reduction of the double
bond in the A-ring of nandrolone. This reaction is catalyzed by 5B-reductase, leading to the
formation of 5B3-dihydronandrolone. Subsequently, the 3-keto group is reduced by the enzyme
3a-hydroxysteroid dehydrogenase to a 3a-hydroxyl group, yielding 19-Noretiocholanolone.[6]

Following its formation, 19-Noretiocholanolone undergoes phase Il metabolism, where it is
conjugated with glucuronic acid or sulfate to increase its water solubility and facilitate its
excretion in the urine.[10][11] These conjugated forms, primarily 19-noretiocholanolone
glucuronide and 19-noretiocholanolone sulfate, are the main forms detected in urine samples
for anti-doping tests.[10]

Metabolic Pathway of 19-Noretiocholanolone

/////

L 19-Noretiocholanolone
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Figure 1: Metabolic pathway of nandrolone to 19-Noretiocholanolone and its conjugates.

Experimental Protocols

The detection of 19-Noretiocholanolone in urine is a key aspect of anti-doping analysis. The
following sections provide detailed methodologies for its detection using Gas Chromatography-
Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS).

Sample Preparation and Hydrolysis

Since 19-Noretiocholanolone is primarily excreted in a conjugated form, a hydrolysis step is
essential to cleave the glucuronide or sulfate moiety prior to extraction and analysis.
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Materials:

Urine sample

Phosphate buffer (pH 6.9-7.0)

B-glucuronidase (from E. coli)

Internal standard (e.g., deuterated 19-Noretiocholanolone)

Protocol:

To a 2-5 mL aliquot of urine, add an appropriate amount of the internal standard.

Add phosphate buffer to adjust the pH to approximately 7.0.

Add B-glucuronidase solution.

Incubate the mixture at 50-60°C for 1-2 hours to ensure complete hydrolysis.[12][13]

Solid-Phase Extraction (SPE)

Materials:

e Hydrolyzed urine sample

e SPE cartridge (e.g., C18 or mixed-mode)

e Methanol

e Deionized water

e Hexane

» Elution solvent (e.g., methanol or a mixture of ethyl acetate and methanol)
Protocol:

» Condition the SPE cartridge by washing with methanol followed by deionized water.
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Load the hydrolyzed urine sample onto the cartridge.

Wash the cartridge with deionized water to remove interfering substances.

Wash with a non-polar solvent like hexane to remove lipids.

Elute the analyte with an appropriate elution solvent.

Evaporate the eluate to dryness under a stream of nitrogen.

Derivatization for GC-MS Analysis

For GC-MS analysis, the hydroxyl and keto groups of 19-Noretiocholanolone need to be
derivatized to increase their volatility and thermal stability. A common method is silylation.

Materials:
e Dried sample extract

o Derivatizing agent (e.g., N-methyl-N-(trimethylsilyltrifluoroacetamide (MSTFA) with a catalyst
like trimethyliodosilane (TMIS) or ammonium iodide)

Protocol:
o Add the derivatizing agent to the dried sample extract.
e Heat the mixture at 60-70°C for 20-30 minutes.[12]

e The sample is now ready for injection into the GC-MS system.

GC-MS Analysis

Instrumentation:
o Gas chromatograph coupled to a mass spectrometer.
» Capillary column suitable for steroid analysis (e.g., HP-5MS).

Typical GC-MS Parameters:
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« Injection Volume: 1-2 uL
e Injector Temperature: 280°C

o Oven Temperature Program: Start at a lower temperature (e.g., 180°C), ramp up to a higher
temperature (e.g., 300°C) to ensure separation of analytes.

e Carrier Gas: Helium
« lonization Mode: Electron lonization (EI)

o MS Detection: Selected lon Monitoring (SIM) or full scan mode. Key ions for the derivatized
19-Noretiocholanolone are monitored for identification and quantification.

LC-MS/MS Analysis

LC-MS/MS offers high sensitivity and specificity and can be used to analyze the conjugated
forms of 19-Noretiocholanolone directly, or the free form after hydrolysis.

Instrumentation:

 Liquid chromatograph coupled to a tandem mass spectrometer.

e Reversed-phase C18 column.

Typical LC-MS/MS Parameters:

o Mobile Phase A: Water with a modifier (e.g., 0.1% formic acid or ammonium formate).
o Mobile Phase B: Acetonitrile or methanol with a modifier.

o Gradient Elution: A gradient from a lower to a higher percentage of Mobile Phase B is
typically used.

 lonization Mode: Electrospray lonization (ESI) in positive or negative mode.

 MS/MS Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring
the transition of a specific precursor ion to one or more product ions.
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Analytical Workflow for 19-Noretiocholanolone Detection
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Figure 2: General workflow for the detection of 19-Noretiocholanolone in urine.

Pharmacological Profile and Synthesis
Pharmacological Activity

Currently, there is limited information available on the specific pharmacological activity of 19-
Noretiocholanolone itself. Its primary significance in the scientific and medical communities is
as a reliable biomarker for the detection of nandrolone use.[2][14] As a metabolite, it is
generally considered to be a less active compound compared to the parent hormone,
nandrolone, which has potent anabolic and androgenic effects.[15]
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Chemical Synthesis

While 19-Noretiocholanolone is naturally produced in the body as a metabolite, a specific,
detailed chemical synthesis protocol is not widely reported in the literature. The synthesis of
steroids is a complex process often involving multiple steps. A general approach to
synthesizing a compound like 19-Noretiocholanolone would likely start from a readily
available steroid precursor and involve stereoselective reduction and other functional group
manipulations. For research purposes, it is typically obtained as an analytical standard from
specialized chemical suppliers.

Conclusion

19-Noretiocholanolone is a key metabolite in the biotransformation of nandrolone. Its
detection and quantification in urine are of paramount importance in the field of anti-doping.
This guide has provided a detailed overview of its chemical properties, metabolic fate, and the
analytical methodologies employed for its identification. The provided experimental protocols
and pathway diagrams serve as a valuable resource for professionals engaged in research and
analysis related to anabolic androgenic steroids. Further research may be warranted to explore
any potential intrinsic pharmacological activity of this metabolite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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